Cas no 1803958-75-9 (Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1803958-75-9
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4837185
• Update Time: 2025-10-29

Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8BrF3INO3/c1-18-9(17)3-7-5(4-11)6(15)2-8(16-7)19-10(12,13)14/h2H,3-4H2,1H3
• InChI Key： VLEWFGIPLNMEAV-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CC(=O)OC)C=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate, with the CAS number 1803958-75-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a pyridine ring substituted with bromomethyl, iodo, and trifluoromethoxy groups, as well as an acetate ester moiety. These functional groups endow the compound with distinctive chemical and physical properties, making it a valuable tool in various research and industrial applications.

The pyridine ring serves as the central framework of this compound, providing a rigid and planar structure that facilitates various chemical reactions. The bromomethyl group attached at the 3-position introduces electrophilic reactivity, while the iodo group at the 4-position enhances the compound's electronic properties. The trifluoromethoxy group at the 6-position contributes to both steric and electronic effects, further modulating the compound's reactivity and stability. The acetate ester moiety at the 2-position adds an additional layer of functionality, enabling further chemical modifications.

Recent studies have highlighted the potential of Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate in drug discovery. Its unique combination of substituents makes it an ideal candidate for exploring novel therapeutic agents targeting various diseases. For instance, researchers have investigated its ability to inhibit key enzymes involved in cancer progression, such as kinases and proteases. The compound's ability to selectively bind to these targets has shown promise in preclinical models, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices. The trifluoromethoxy group plays a crucial role in enhancing the compound's electron-withdrawing capabilities, which are essential for optimizing device performance.

The synthesis of Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have developed efficient routes to construct this complex molecule, often employing transition metal catalysts to facilitate key transformations. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions. By employing density functional theory (DFT) calculations, scientists can gain insights into its electronic structure, reactivity, and stability. These computational studies have complemented experimental work, providing a deeper understanding of the compound's properties and guiding its further optimization.

In conclusion, Methyl 3-(bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetate is a versatile compound with wide-ranging applications in medicinal chemistry and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across diverse fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.